Cas no 861547-59-3 (4-iodo-2-(methylamino)benzoic acid)

• Product Name: 4-iodo-2-(methylamino)benzoic acid
• CAS No: 861547-59-3
• MDL: MFCD29034061
• CID: 4661804
• PubChem ID: 121552348
• Update Time: 2025-10-08

4-iodo-2-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-iodo-2-(methylamino)benzoic acid

• MDL： MFCD29034061

Additional information on 4-iodo-2-(methylamino)benzoic acid

Comprehensive Overview of 4-iodo-2-(methylamino)benzoic acid (CAS No. 861547-59-3): Properties, Applications, and Research Insights

4-iodo-2-(methylamino)benzoic acid (CAS No. 861547-59-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This iodinated benzoic acid derivative combines a carboxylic acid group with a methylamino substituent, making it a versatile intermediate for synthesizing more complex molecules. Researchers often explore its potential in drug discovery, particularly in designing targeted therapies and small-molecule inhibitors.

The compound’s molecular formula, C₈H₈INO₂, highlights its iodine-rich composition, which is valuable for applications in radiopharmaceuticals and imaging agents. With the growing interest in precision medicine, 4-iodo-2-(methylamino)benzoic acid is frequently studied for its role in modifying bioactive molecules to enhance their binding affinity or pharmacokinetic properties. Its CAS No. 861547-59-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications.

One of the trending topics in the scientific community is the use of halogenated compounds in cancer research. 4-iodo-2-(methylamino)benzoic acid has been investigated for its potential to act as a scaffold in developing tyrosine kinase inhibitors, a class of drugs that target specific pathways in tumor growth. This aligns with the increasing demand for personalized oncology treatments, a frequently searched topic in AI-driven drug development platforms.

From a synthetic chemistry perspective, the compound’s iodo group offers opportunities for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing biaryl structures. These reactions are widely discussed in organic chemistry forums and academic research, making CAS No. 861547-59-3 a relevant keyword for chemists optimizing catalytic methodologies.

Environmental and green chemistry trends also influence the study of 4-iodo-2-(methylamino)benzoic acid. Researchers are exploring solvent-free or aqueous-phase synthetic routes to minimize waste, addressing the popular search query: "sustainable halogenation techniques." The compound’s stability under various conditions makes it a candidate for green synthesis protocols, further enhancing its appeal in industrial applications.

In summary, 4-iodo-2-(methylamino)benzoic acid (CAS No. 861547-59-3) bridges multiple disciplines, from medicinal chemistry to materials science. Its relevance to high-impact research areas ensures continued interest, while its synthetic flexibility supports innovations in molecular design. As search trends emphasize AI-augmented research and sustainable chemistry, this compound remains a focal point for both academic and industrial advancements.